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Introduction Melanin-concentrating hormone (MCH) is a cyclic neuropeptide that plays a

significant role in regulating energy homeostasis, feeding behavior, stress, and anxiety.[1][2] In

rodents, MCH exerts its effects primarily through the MCH receptor 1 (MCHR1), a G-protein-

coupled receptor (GPCR) widely expressed in the brain.[3] Activation of MCHR1 is known to

stimulate food intake (orexigenic effect).[3]

[Ala17]-MCH is a synthetic analog of MCH. It functions as a potent MCH receptor agonist,

displaying high selectivity for MCHR1 over MCHR2.[4][5] This makes it a valuable tool for

researchers studying the physiological and behavioral effects mediated by the MCH system.

These application notes provide a comprehensive guide for the in vivo administration of

[Ala17]-MCH to rodent models.

Data Presentation
Quantitative data for [Ala17]-MCH and related MCH receptor modulators are summarized

below. These values are essential for experimental design, including the preparation of

appropriate concentrations and the selection of dose ranges.

Table 1: Biological Activity of [Ala17]-MCH This table summarizes the receptor binding affinity

(Ki) and functional potency (EC50) of [Ala17]-MCH.
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Parameter Receptor Value Reference

Binding Affinity (Ki) MCHR1 0.16 nM [4][5][6]

MCHR2 34 nM [4][5][6]

Functional Potency

(EC50)
MCHR1 17 nM [4][5]

MCHR2 54 nM [4][5]

Table 2: Example In Vivo Administration Parameters for MCH Receptor Modulators This table

provides examples of dosages and administration routes from studies using MCH agonists and

antagonists in rodents. These can serve as a starting point for designing dose-response

studies with [Ala17]-MCH.
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Compoun
d Type

Compoun
d

Species Route
Dose
Range

Observed
Effect

Referenc
e

MCH

Agonist
NEI-MCH Rat i.c.v. 5 nmol/kg

Increased

food intake
[7]

Peptide

Antagonist
S38151 Rat i.c.v.

0.5 - 50

nmol/kg

Blocked

MCH-

induced

feeding

[7][8]

Peptide

Antagonist
S38151

Mouse

(ob/ob)
i.p.

10 - 30

mg/kg

Limited

body

weight gain

[7]

Small

Molecule

Antagonist

DABA-821 Rat p.o. 10 mg/kg

Modest

conditione

d taste

aversion

[9]

Small

Molecule

Antagonist

SNAP

94847
Rat i.p. 20 mg/kg

Sensitizatio

n to

dopamine

agonists

[10]

Small

Molecule

Antagonist

AZD1979 Mouse p.o. 30 mg/kg

High brain

penetrabilit

y

[11]

Signaling Pathways and Experimental Workflow
MCH Receptor 1 Signaling Pathway [Ala17]-MCH, acting as an agonist, binds to the MCHR1,

a GPCR that couples to inhibitory (Gi) and activating (Gq) G-proteins. This dual signaling

cascade ultimately modulates neuronal excitability and cellular function.
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Cell Membrane

MCHR1 Gαi / Gαq activates

Adenylyl
Cyclase

 Gαi inhibits

Phospholipase C
(PLC)

 Gαq activates

cAMP converts

IP3 cleaves to

DAG

 cleaves to

MCH / [Ala17]-MCH  binds

ATP

PKA activates

Cellular Response
(e.g., Orexigenic Effect)

PIP2

↑ Intracellular Ca²⁺ releases

PKC activates
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1. Animal Acclimatization
(e.g., 1-2 weeks)

2. Surgical Procedures (if needed)
(e.g., i.c.v. cannula implantation)

4. Baseline Measurements
(e.g., food intake, body weight)

3. Post-Surgical Recovery
(e.g., 1 week)

5. Randomization
(Vehicle and Treatment Groups)

6. Compound Administration
([Ala17]-MCH or Vehicle)

7. Behavioral/Physiological Assay
(e.g., Food Intake Monitoring)

8. Data & Sample Collection
(e.g., measurements, tissue harvesting)

9. Statistical Analysis

10. Interpretation & Results

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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